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Compound of Interest

Compound Name: Cefatrizine propylene glycolate
CAS No.: 57235-40-2
Cat. No.: B1239539
Get Quote
. J

Executive Summary & Scope

This technical guide outlines the protocol for performing antimicrobial susceptibility testing
(AST) on Cefatrizine Propylene Glycolate using the disc diffusion (Kirby-Bauer) method.[1]

Cefatrizine is a first-generation cephalosporin.[2][3] The propylene glycolate (PG) solvate form
is frequently utilized in pharmaceutical development to enhance stability and bioavailability
compared to the base molecule. However, for in vitro susceptibility testing, the dissociation of
the solvate and the specific molecular weight differences must be accounted for to ensure
accurate potency on the disc.

Target Audience: Pharmaceutical researchers, QC microbiologists, and assay development
scientists.

Scientific Background & Mechanism
Mechanism of Action
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Cefatrizine exerts bactericidal activity by inhibiting bacterial cell wall synthesis.[4][5][6][7] It
binds to Penicillin-Binding Proteins (PBPSs), specifically preventing the transpeptidation step of
peptidoglycan synthesis.[5][7][8] This leads to cell wall instability and lysis.[5][8]

The Propylene Glycolate Solvate Factor

Unlike standard Cefatrizine, the PG form (C

H

O
) contains a propylene glycol moiety.[9]
o Cefatrizine Base MW: ~462.5 g/mol [3]

o Cefatrizine PG MW: ~538.6 g/mol [2]

Critical Application Note: When preparing susceptibility discs, you cannot simply weigh the PG
form as if it were the base. You must apply a purity and molecular weight correction to achieve
the standard 30 pg active moiety potency per disc.
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Figure 1: Mechanism of action pathway for Cefatrizine Propylene Glycolate, illustrating the

dissociation of the solvate prior to PBP binding.

Materials & Reagents

Component

Specification

Notes

Test Substance

Cefatrizine Propylene

Glycolate

Store desicated at -20°C.
Hygroscopic.

Phosphate Buffer (pH 6.0) or

See Section 4.1 for solubility

Solvent
DMSO notes.
) ) ) High-grade cellulose (e.g.,
Blank Discs 6 mm Filter Paper Discs
Whatman AA).
Media Mueller-Hinton Agar (MHA) pH 7.2-7.4; Depth 4mm.
Approx.[10]
Inoculum 0.5 McFarland Standard
CFU/mL.
) S. aureus ATCC 25923E. coli ] S
QC Strains Essential for validation.

ATCC 25922

Protocol: Disc Preparation (Critical Step)

Commercial discs for Cefatrizine are rare; custom preparation is often required.

Stock Solution Preparation

The PG form is slightly soluble in water but solubility increases in dilute acid or organic

solvents.

o Recommendation: Dissolve initially in a minimal volume of DMSO or Phosphate Buffer pH

6.0, then dilute with sterile distilled water.

o Target Potency: 30 ug active Cefatrizine per disc.[10][11]

Calculation Formula: To prepare a stock solution for impregnating discs (e.g., 20 pL per disc):
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 : Target concentration (e.g., 1500 pg/mL to deliver 30 pg in 20 pL).
o : Ratio ~1.16 (Verify with specific CoA).

e :As decimal (from CoA).

Impregnation

e Place sterile blank discs (6 mm) into a sterile petri dish.
o Pipette 20 uL of the stock solution onto the center of each disc.

o Allow discs to dry in a biological safety cabinet (laminar flow) for 2-3 hours until completely
dry.

o Storage: Store at -20°C with desiccant. Use within 1 week due to beta-lactam instability.

Protocol: Disc Diffusion Assay (Kirby-Bauer)[1][10]
Workflow Diagram
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Figure 2: Step-by-step workflow for the disc diffusion assay.

Detailed Steps

e Inoculum: Prepare a direct colony suspension of the test organism in saline. Adjust turbidity
to 0.5 McFarland.

» Plating: Within 15 minutes of adjustment, dip a sterile cotton swab into the suspension.
Rotate the swab against the tube wall to remove excess fluid. Streak the entire surface of the
MHA plate three times, rotating 60° each time.
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o Application: Apply the Cefatrizine PG discs (30 pg) using sterile forceps or a dispenser.
Press gently to ensure agar contact.

o Spacing: Keep discs 24 mm apart (center to center).
e Incubation: Invert plates and incubate at 35 £+ 2°C within 15 minutes of disc application.

o Duration: 16—-18 hours. (Do not extend beyond 18h as Cefatrizine degrades, potentially
affecting zone edges).

Data Interpretation & Breakpoints

Since Cefatrizine is a legacy antibiotic, modern CLSI M100 documents may not list specific
breakpoints for it. Researchers should use Cephalothin (Class Representative) breakpoints or
historical regression data.

Historical Regression Analysis

Based on Japanese chemotherapy studies (Kanazawa method), the relationship between Zone
Diameter (

) and MIC for Cefatrizine (30 ug disc) is approximated by: [12]

Note: This equation is for reference/research use. For clinical diagnostics, validate against local
strains.

Suggested Interpretive Criteria (Derived from Class |

Cephalosporins)
Category Zone Diameter (mm) Equivalent MIC (pg/mL)
Susceptible (S) 18 mm 8
Intermediate (1) 15-17 mm 16
Resistant (R) 14 mm 32

Criteria adapted from CLSI M100 standards for First-Generation Cephalosporins (Cephalothin).
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Quality Control (Self-Validating System)

To ensure the assay is valid, run these QC strains in parallel. If QC results fall outside these
ranges, patient/test results are invalid.

Organism Expected Zone Diameter (30 pg Disc)
S. aureus ATCC 25923 29 - 37 mm
E. coli ATCC 25922 15-21 mm

Note: If the Cefatrizine PG discs produce zones significantly smaller than these ranges,
suspect degradation of the stock solution or incorrect MW correction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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